4-[2-(4-Fluoro-2-nitrophenoxy)ethyl]morpholine

Specification

• CAS No.: 1011397-01-5
• Molecular Formula: C12H15FN2O4
• Molecular Weight: 270.26 g/mol
• IUPAC Name: 4-[2-(4-fluoro-2-nitrophenoxy)ethyl]morpholine
• Standard InChI: InChI=1S/C12H15FN2O4/c13-10-1-2-12(11(9-10)15(16)17)19-8-5-14-3-6-18-7-4-14/h1-2,9H,3-8H2
• Standard InChI Key: UOPJRBMOLAMHAG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=C(C=C(C=C2)F)[N+](=O)[O-]

Introduction

Structural and Molecular Characteristics

Chemical Architecture

The compound features a morpholine ring (a six-membered heterocycle containing one oxygen and one nitrogen atom) connected to a phenoxy group through an ethyl spacer. The phenyl ring is substituted with fluorine at the para position and a nitro group at the ortho position, creating a sterically and electronically unique scaffold. The IUPAC name, 4-[2-(4-fluoro-2-nitrophenoxy)ethyl]morpholine, reflects this arrangement.

Key Structural Features:

• Morpholine ring: Imparts basicity and conformational rigidity.

• Fluorine substituent: Enhances metabolic stability and lipophilicity, common in drug design.

• Nitro group: A strong electron-withdrawing group that influences reactivity and intermolecular interactions.

The Standard InChIKey UOPJRBMOLAMHAG-UHF provides a unique identifier for database referencing.

Synthesis and Preparation

Synthetic Pathways

The synthesis of 4-[2-(4-Fluoro-2-nitrophenoxy)ethyl]morpholine typically involves multi-step reactions:

• Phenoxy Intermediate Preparation:

  • 4-Fluoro-2-nitrophenol reacts with ethylene glycol derivatives to form the ethyl-phenoxy linkage.

  • Alkylation or nucleophilic substitution reactions introduce the morpholine moiety.

• Morpholine Incorporation:

  • A common method involves reacting 2-chloroethylmorpholine with the phenoxide ion of 4-fluoro-2-nitrophenol under basic conditions (e.g., $\text{K}_2\text{CO}_3$).

A patent (CN109651286B) describes a high-selectivity synthesis for analogous morpholine derivatives using hydrogenation and cyclization steps, which could be adapted for this compound.

Example Reaction Scheme:

$$\text{4-Fluoro-2-nitrophenol} + \text{2-Chloroethylmorpholine} \xrightarrow{\text{Base}} \text{4-[2-(4-Fluoro-2-nitrophenoxy)ethyl]morpholine}$$

Yield optimization often requires catalysts like palladium or nickel for hydrogenation steps.

Physical and Chemical Properties

Predicted Physicochemical Data

While experimental data for this specific compound is limited, analogous structures provide insights:

Property	Value (Predicted/Measured)
Boiling Point	374.3 ± 42.0 °C
Density	1.340 ± 0.06 g/cm³
pKa	2.82 ± 0.40
Solubility	Low in water; soluble in organic solvents (e.g., DMSO)

The nitro group’s electron-withdrawing nature reduces basicity compared to unsubstituted morpholines.

Hazard Statement	Precautionary Measure
H315 (Skin irritation)	Wear nitrile gloves
H319 (Eye damage)	Use safety goggles
H335 (Respiratory irritation)	Work in a fume hood

Analytical Characterization

Spectroscopic Data

• NMR: $^1\text{H}$ NMR peaks at δ 2.4–3.8 ppm (morpholine protons) and δ 6.8–8.2 ppm (aromatic protons).

• IR: Stretching vibrations at 1520 cm$^{-1}$ (NO$_2$) and 1250 cm$^{-1}$ (C-F).

• MS: Molecular ion peak at m/z 270.26 (M$^+$).

Future Research Directions

• Biological Screening: Evaluate antimicrobial, anticancer, and antiviral activity.

• Process Optimization: Develop greener synthesis routes with higher yields.

• Derivatization: Explore substitutions (e.g., replacing nitro with amine groups) for enhanced properties.